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This technical guide provides a comprehensive overview of the AM3102, a digitally tunable
bandpass filter, tailored for academic and research applications in radio frequency (RF)
engineering. The document details the device's technical specifications, offers experimental
protocols for characterization, and illustrates its application in a research context, such as in the
front-end of a software-defined radio (SDR) receiver.

The AM3102 is a miniature integrated circuit that features digitally tunable bandpass filters
covering a frequency range from 330 MHz to 1.2 GHz.[1][2] Its key feature is the independent
4-bit digital control of both the low-pass and high-pass corners, which allows for dynamic
adjustment of the center frequency and bandwidth.[1][2] This flexibility makes it a valuable
component for research in cognitive radio, dynamic spectrum access, and interference
mitigation. The filter is packaged in a 4x6mm QFN and is designed to operate over a
temperature range of -40°C to +85°C.[1]

Core Technical Specifications

The quantitative specifications of the AM3102 are summarized in the table below, providing a
clear basis for comparison and integration into research projects.
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Parameter

Value

Notes

Frequency Range

330 MHz to 1.2 GHz

Can be extended to 450 MHz
to 1.5 GHz depending on the

application circuit.[2]

Insertion Loss

2.5 dB (Typical)

This is the signal power loss
resulting from the insertion of
the filter.[1]

Typical Rejection

40 dB

The typical attenuation of

signals outside the passband.

[1]

Input IP3

+40 dBm

A measure of the filter's

linearity.[2]

Control Interface

4-bit digital control for low-pass

corner

Independent control allows for
adjustable center frequency
and bandwidth.[1][2]

4-bit digital control for high-

pass corner

Supply Voltage +3.3V to +5.0V
Logic Compatibility 3V or5v
Package 4x6mm QFN

A small form-factor suitable for

compact RF front-ends.[1]

Operating Temperature

-40°C to +85°C

Digital Control Logic

The AM3102's passband is defined by the settings of its independent low-pass and high-pass

filter corners. Each corner is controlled by a 4-bit digital word, providing 16 selectable states for

each. The combination of these settings determines the center frequency and bandwidth of the

filter.
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Below is a diagram illustrating the logical relationship between the digital control words and the
resulting filter response.
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AM3102 Digital Control Logic

Experimental Protocols for Academic Research

Detailed methodologies for characterizing and utilizing the AM3102 in a research setting are
provided below. These protocols are designed to be adaptable for various research objectives
in RF engineering.

Experiment 1: Characterization of the AM3102's Tuning
Range and Performance
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Objective: To systematically measure the filter's key performance indicators, including insertion
loss, bandwidth, and out-of-band rejection, across its entire tuning range.

Materials:

AM3102 Evaluation Board

Vector Network Analyzer (VNA)

DC Power Supply (for the evaluation board)

Digital Control Interface (e.g., Arduino, FPGA development board)

SMA Cables and Adapters
Methodology:
e Setup:

o Connect the AM3102 evaluation board to the VNA. Port 1 of the VNA should be connected
to the RF input of the board, and Port 2 to the RF output.

o Power the evaluation board with the recommended DC voltage.

o Connect the digital control interface to the control pins of the AM3102 on the evaluation
board.

e Calibration:

o Perform a full two-port calibration on the VNA over the frequency range of interest (e.qg.,
100 MHz to 2 GHz) to eliminate the effects of cables and connectors.

o Measurement Procedure:

o Program the digital control interface to systematically step through all possible
combinations of the 4-bit high-pass and 4-bit low-pass control words (256 states in total).

o For each state:
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» Measure the S-parameters (S11 and S21) using the VNA.

» From the S21 measurement, determine the center frequency, 3 dB bandwidth, and
insertion loss at the center frequency.

= From the S11 measurement, determine the return loss within the passband.

» Analyze the out-of-band rejection at specific frequency offsets from the passband (e.g.,
+50 MHz, +100 MHz).

o Data Presentation:

o Compile the measured data into a comprehensive table, with each row representing a
unique digital control state and columns for the corresponding center frequency,
bandwidth, insertion loss, and return loss.

o Plot the filter's frequency response (S21) for a representative subset of tuning states to
visualize the tunable passband.

The following diagram illustrates the experimental workflow for characterizing the AM3102.
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AM3102 Characterization Workflow

Experiment 2: Integration of AM3102 into an SDR Front-
End for Interference Mitigation Research

Objective: To demonstrate the use of the AM3102 as a pre-selector filter in an SDR receiver to
dynamically reject strong out-of-band interferers.

Materials:
e AM3102 Evaluation Board
o Software-Defined Radio (SDR) with a wideband front-end

o Two RF Signal Generators
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A wideband antenna or a direct connection for controlled experiments

Digital Control Interface (e.g., connected to the SDR's host computer)

Spectrum Analyzer (for monitoring)

Coaxial cables, splitters, and attenuators

Methodology:

o Setup:

[¢]

Configure one signal generator to produce a desired weak signal within the AM3102's
tuning range (e.g., at -80 dBm).

o Configure the second signal generator to produce a strong interfering signal outside the
initial passband of the desired signal (e.g., at -20 dBm).

o Combine the outputs of the two signal generators and feed the combined signal to the
input of the AM3102 evaluation board.

o Connect the output of the AM3102 to the input of the SDR.

o Connect the digital control interface for the AM3102 to a host computer that also controls
the SDR.

e Procedure:

[e]

Baseline Measurement: Initially, bypass the AM3102 and feed the combined signal directly
into the SDR. Observe the SDR's received spectrum and note the presence of the strong
interferer and the potentially desensitized desired signal.

o Static Filtering: Insert the AM3102 and set its passband to include the desired signal while
rejecting the interferer. Observe the SDR's received spectrum again to confirm the
attenuation of the interferer and the improved reception of the desired signal.

o Dynamic Tuning: Develop a simple algorithm on the host computer that:
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» Scans the spectrum using the SDR to detect the presence of strong interferers.

» Based on the detected interference, calculates the optimal digital control words for the
AM3102 to place the interferer in the filter's stopband while keeping the desired signal in
the passband.

» Dynamically reconfigures the AM3102's passband in response to changes in the

interferer's frequency.

o Data Presentation:

o Present spectrum plots from the SDR showing the received signal with and without the
AM3102 in the signal path.

o Create a table summarizing the signal-to-noise ratio (SNR) of the desired signal under

different interference and filtering conditions.
o Provide a flowchart of the dynamic tuning algorithm.

The following diagram illustrates the experimental setup for the SDR integration experiment.
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SDR Integration Experimental Setup

This guide provides a foundational understanding of the AM3102 and its application in
academic RF engineering research. The detailed specifications and experimental protocols
offer a starting point for researchers to explore the capabilities of digitally tunable filters in
advanced wireless communication systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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